5-(Bromomethyl)-2-(trifluoromethyl)pyridine
Overview
Description
5-(Bromomethyl)-2-(trifluoromethyl)pyridine is a compound of interest due to its potential applications in various fields of chemistry and biology. It is a pyridine derivative with a bromomethyl group at the 5-position and a trifluoromethyl group at the 2-position of the pyridine ring. This compound has been studied for its spectroscopic properties, reactivity, and potential biological activities .
Synthesis Analysis
The synthesis of pyridine derivatives, including those similar to 5-(Bromomethyl)-2-(trifluoromethyl)pyridine, often involves carbon-carbon coupling reactions. These methods are crucial for constructing complex organic molecules . Another approach for synthesizing related compounds is the condensation of diamines with aromatic aldehydes, followed by alkylation reactions . Additionally, a new preparation method for a related compound, 5-methyl-3-(bromomethyl)pyridine hydrobromide, has been reported, which is simple, efficient, and environmentally friendly .
Molecular Structure Analysis
The molecular structure of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine has been investigated using density functional theory (DFT). The optimized geometric structure was obtained using various functionals, and the vibrational frequencies and chemical shift values were calculated, providing insight into the molecular conformation and stability .
Chemical Reactions Analysis
The reactivity of pyridine derivatives is an area of significant interest. Electrophilic substitution reactions, such as nitration and bromination, have been studied in related pyridine compounds . The reactivity patterns observed are consistent with theoretical predictions, which can help understand the behavior of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine under similar conditions.
Physical and Chemical Properties Analysis
The physical and chemical properties of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine have been characterized using spectroscopic techniques such as FT-IR and NMR. The non-linear optical (NLO) properties of the compound were determined, and the HOMO-LUMO energies were examined using time-dependent DFT (TD-DFT) methods . The antimicrobial activities of the compound were also tested, indicating potential biological relevance .
Scientific Research Applications
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Synthesis of Chiral 4, 4’-Bipyridines
- Application : 5-(Bromomethyl)-2-(trifluoromethyl)pyridine is used as a reactant in the synthesis of chiral 4, 4’-Bipyridines .
- Method : The specific method involves preparing 3-bromo-5-(trifluoromethyl)pyridine from 3-Bromo-5-iodopyridine .
- Results : The result of this synthesis is chiral 4, 4’-Bipyridines .
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Synthesis of Trifluoromethyl-Containing Pyridines
- Application : Trifluoromethyl-containing pyridines are widely distributed in nature and often found in numerous biologically active natural products, agrochemicals, drugs, dyes, polymers, etc . They usually have various chemical and physicochemical properties .
- Method : The synthesis of several trifluoromethyl-containing pyridines involves using 5-(Bromomethyl)-2-(trifluoromethyl)pyridine as a reactant .
- Results : Some of these compounds are currently widely utilized as commercialized agrochemicals, drugs, etc., as well as drug candidates under development .
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Preparation of 3-Bromo-5-(Trifluoromethyl)Pyridine
- Application : 5-(Bromomethyl)-2-(trifluoromethyl)pyridine is used to prepare 3-bromo-5-(trifluoromethyl)pyridine .
- Method : The specific method involves preparing 3-bromo-5-(trifluoromethyl)pyridine from 3-Bromo-5-iodopyridine .
- Results : The result of this synthesis is 3-bromo-5-(trifluoromethyl)pyridine .
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Synthesis of Trifluoromethyl-Containing Pyridines
- Application : Trifluoromethyl-containing pyridines are widely distributed in nature and often found in numerous biologically active natural products, agrochemicals, drugs, dyes, polymers, etc . They usually have various chemical and physicochemical properties .
- Method : The synthesis of several trifluoromethyl-containing pyridines involves using 5-(Bromomethyl)-2-(trifluoromethyl)pyridine as a reactant .
- Results : Some of these compounds are currently widely utilized as commercialized agrochemicals, drugs etc. as well as drug candidates under development .
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Preparation of 3-Bromo-5-(Trifluoromethyl)Pyridine
- Application : 5-(Bromomethyl)-2-(trifluoromethyl)pyridine is used to prepare 3-bromo-5-(trifluoromethyl)pyridine .
- Method : The specific method involves preparing 3-bromo-5-(trifluoromethyl)pyridine from 3-Bromo-5-iodopyridine .
- Results : The result of this synthesis is 3-bromo-5-(trifluoromethyl)pyridine .
Safety And Hazards
The safety information for 5-(Bromomethyl)-2-(trifluoromethyl)pyridine indicates that it is dangerous . It has the hazard statement H314, which means it causes severe skin burns and eye damage . The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P310 (Immediately call a POISON CENTER or doctor/physician) .
Future Directions
The future directions for the research and application of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine and its derivatives are promising. They are key structural motifs in active agrochemical and pharmaceutical ingredients . It is expected that many novel applications of trifluoromethylpyridines will be discovered in the future .
properties
IUPAC Name |
5-(bromomethyl)-2-(trifluoromethyl)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF3N/c8-3-5-1-2-6(12-4-5)7(9,10)11/h1-2,4H,3H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRQUWHXXVJARBK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC=C1CBr)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50559932 | |
Record name | 5-(Bromomethyl)-2-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50559932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Bromomethyl)-2-(trifluoromethyl)pyridine | |
CAS RN |
108274-33-5 | |
Record name | 5-(Bromomethyl)-2-(trifluoromethyl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50559932 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(Bromomethyl)-2-(trifluoromethyl)pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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